479-91-4

Casticin

In Stock

• CAS RN:
• 479-91-4

• Formula:
• C19H18O8

• InChI:
• InChI=1S/C19H18O8/c1-23-11-6-5-9(7-10(11)20)17-19(26-4)16(22)14-12(27-17)8-13(24-2)18(25-3)15(14)21/h5-8,20-21H,1-4H3

• InChIKey:
• PJQLSMYMOKWUJG-UHFFFAOYSA-N

• Casticin is a flavonol isolated from A. annua, V. trifolia, and V. agnus-castus that decreases proliferation in K562, HL-60, and Kasumi-1 leukemia cell lines (IC50s = 5.95, 4.82, and 15.56 µM, respectively). It blocks TGF-β/SMAD signaling in LX2 cells preventing activation, inhibiting proliferation, and inducing apoptosis of these hepatic stellate cells. In a mouse model of liver fibrosis, casticin (20 mg/kg) decreases TGF-β1 mRNA and phosphorylated SMAD (p-SMAD) levels. Casticin induces apoptosis in hepatocellular carcinoma (HCC) and breast cancer cells. It also downregulates Twist and prevents the epithelial-mesenchymal transition (EMT) in human HCC SMMC-7721 cells.
  Casticin analytical standard provided with w/w absolute assay, to be used for quantitative titration.
  Casticin is one of the flavonoids present in the traditional Chinese medicine Inula japonica ...

(E)-1-Methyl-N-(1-methylpyridin-1-ium-2-yl)pyridin-2-imine;iodide

• CAS RN:
• 5479-91-4

• Formula:
• C12H14IN3

• InChI:
• InChI=1S/C12H14N3.HI/c1-14-9-5-3-7-11(14)13-12-8-4-6-10-15(12)2;/h3-10H,1-2H3;1H/q+1;/p-1

• InChIKey:
• XBBLNQBOQGKXCF-UHFFFAOYSA-M

• (E)-1-Methyl-N-(1-methylpyridin-1-ium-2-yl)pyridin-2-imine;iodide is a useful research compound. Its molecular formula is C12H14IN3 and its molecular weight is 327.16 g/mol. The purity is usually 95%.

5-Phenyl-3H-1,2,4-triazole-3-thione

• CAS RN:
• 63479-91-4

• Formula:
• C8H5N3S

• InChI:
• InChI=1S/C8H5N3S/c12-8-9-7(10-11-8)6-4-2-1-3-5-6/h1-5H

• InChIKey:
• QUTVANCFTJYKEN-UHFFFAOYSA-N

• 5-Phenyl-3H-1,2,4-triazole-3-thione is a useful research compound. Its molecular formula is C8H5N3S and its molecular weight is 175.21 g/mol. The purity is usually 95%.

4-Methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2-amine

In Stock

• CAS RN:
• 1179479-91-4

• Formula:
• C10H8N4OS2

• InChI:
• InChI=1S/C10H8N4OS2/c1-5-7(17-10(11)12-5)9-13-8(14-15-9)6-3-2-4-16-6/h2-4H,1H3,(H2,11,12)

• InChIKey:
• ITAOIEORJHUWIC-UHFFFAOYSA-N

• 4-Methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2-amine is a useful research compound. Its molecular formula is C10H8N4OS2 and its molecular weight is 264.32. The purity is usually 95%.